Cas no 891116-64-6 (N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-ylbenzamide)

• Product Name: N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-ylbenzamide
• CAS No: 891116-64-6
• MF: C₁₇H₁₅N₃O₂
• MW: 293.319903612137
• CID: 6233801
• PubChem ID: 7533238
• Update Time: 2025-06-10

N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-ylbenzamide
• AKOS024656352
• AB00679032-01
• CCG-310033
• F2518-0290
• N-[5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl]benzamide
• N-(5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl)benzamide
• 891116-64-6

• Inchi： 1S/C17H15N3O2/c1-11-8-9-12(2)14(10-11)16-19-20-17(22-16)18-15(21)13-6-4-3-5-7-13/h3-10H,1-2H3,(H,18,20,21)
• InChI Key： GHBPAOCCTSKSFN-UHFFFAOYSA-N
• SMILES： O1C(=NN=C1C1C=C(C)C=CC=1C)NC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 293.116426730g/mol
• Monoisotopic Mass: 293.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 68Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-ylbenzamide

N-5-(2,5-Dimethylphenyl)-1,3,4-Oxadiazol-2-ylbenzamide

The compound N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-ylbenzamide (CAS No. 891116-64-6) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of benzamides, which are widely studied for their diverse chemical properties and biological activities. The molecule's structure incorporates a benzamide group attached to a 1,3,4-oxadiazole ring system, which is further substituted with a 2,5-dimethylphenyl group. This unique combination of functional groups makes it a subject of interest in both academic research and industrial development.

Recent studies have highlighted the importance of oxadiazole-containing compounds in the field of medicinal chemistry. The 1,3,4-oxadiazole ring is known for its ability to act as a bioisostere of other heterocyclic systems, offering potential advantages in drug design. For instance, researchers have explored the use of this compound as a lead molecule in the development of novel anti-inflammatory agents. The benzamide group in the molecule has been shown to enhance bioavailability and stability, making it a promising candidate for pharmacological applications.

In addition to its medicinal potential, N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-ylbenzamide has also been investigated for its role in materials science. The compound's ability to form stable coordination complexes with metal ions has led to its consideration in the synthesis of advanced materials such as metal-organic frameworks (MOFs). These frameworks have applications in gas storage, catalysis, and sensing technologies. Recent advancements in MOF synthesis have further underscored the importance of this compound as a building block for creating highly porous and functional materials.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the oxadiazole ring system. Researchers have developed efficient methodologies to construct this heterocycle using various coupling reactions and cyclization techniques. The substitution pattern on the phenyl ring (specifically the 2,5-dimethyl groups) plays a crucial role in determining the compound's reactivity and stability. Recent studies have focused on optimizing these synthetic routes to improve yield and reduce costs.

From an analytical standpoint, N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-ylbenzamide has been extensively characterized using modern spectroscopic techniques such as NMR and IR spectroscopy. These analyses have provided valuable insights into the molecule's electronic structure and intermolecular interactions. For example, the presence of strong hydrogen bonding interactions within the molecule has been linked to its high thermal stability and crystallinity.

Looking ahead, the future of N-5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-ylbenzamide lies in its potential applications across multiple disciplines. Its role as a versatile building block in organic synthesis continues to attract attention from researchers worldwide. Furthermore, ongoing studies into its biological activity are expected to unlock new therapeutic applications. As scientific understanding of this compound deepens, it is likely to play an increasingly important role in both academic research and industrial innovation.